3-bromo-5-methoxy-4-[2-(3-methylphenoxy)ethoxy]benzaldehyde

• IUPAC Name: 3-bromo-5-methoxy-4-[2-(3-methylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C17H17BrO4/c1-12-4-3-5-14(8-12)21-6-7-22-17-15(18)9-13(11-19)10-16(17)20-2/h3-5,8-11H,6-7H2,1-2H3
• InChI Key: AWEVUNAZNXRATQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2Br)C=O)OC
• Molecular Formula: C17H17BrO4
• Molecular Weight: 365.2 g/mol

Description

3-bromo-5-methoxy-4-[2-(3-methylphenoxy)ethoxy]benzaldehyde is a useful research compound. Its molecular formula is C17H17BrO4 and its molecular weight is 365.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.03102 g/mol and the complexity rating of the compound is 339. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds often focuses on their synthesis and the development of novel chemical reactions. For example, an alternative procedure for the synthesis of related complex molecules involves steps like hydrogenation, protection, alkylation, cyclisation, and deprotection, highlighting the intricate processes involved in creating complex organic compounds (Banerjee, Poon, & Bedoya, 2013). These synthetic routes are essential for the development of pharmaceuticals and materials science.

Pharmacological Applications

Compounds with bromo and methoxy groups have shown various biological activities. For instance, bromophenols isolated from marine algae exhibited moderate to potent antibacterial properties, suggesting potential applications in developing new antimicrobial agents (Xu et al., 2003). This demonstrates the interest in exploring the natural product chemistry of marine sources for novel bioactive compounds.

Material Science and Polymer Chemistry

The structural motifs similar to 3-bromo-5-methoxy-4-[2-(3-methylphenoxy)ethoxy]benzaldehyde are also relevant in materials science. Novel copolymers incorporating similar units have been synthesized, showing the potential for creating new materials with specific physical and chemical properties. These copolymers have applications in various fields, including electronics, coatings, and biocompatible materials (Kharas et al., 2016).

Antioxidant Properties

Research on structurally related bromophenols has indicated potent antioxidant activities. These compounds, isolated from marine algae, not only exhibit antioxidant properties but also provide a basis for developing natural antioxidant agents for use in pharmaceuticals and food preservation (Li et al., 2011).